Cas no 2228148-73-8 (2-(dimethyl-1,3-oxazol-2-yl)ethanethioamide)

• Product Name: 2-(dimethyl-1,3-oxazol-2-yl)ethanethioamide
• CAS No: 2228148-73-8
• MF: C₇H₁₀N₂OS
• MW: 170.232100009918
• CID: 6435162
• PubChem ID: 165658013
• Update Time: 2025-10-29

2-(dimethyl-1,3-oxazol-2-yl)ethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-(dimethyl-1,3-oxazol-2-yl)ethanethioamide
• EN300-1753032
• 2228148-73-8

• Inchi： 1S/C7H10N2OS/c1-4-5(2)10-7(9-4)3-6(8)11/h3H2,1-2H3,(H2,8,11)
• InChI Key： SQMGLQPTJAWWQW-UHFFFAOYSA-N
• SMILES： S=C(CC1=NC(C)=C(C)O1)N

Computed Properties

• Exact Mass: 170.05138412g/mol
• Monoisotopic Mass: 170.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 84.1Ų

Additional information on 2-(dimethyl-1,3-oxazol-2-yl)ethanethioamide

Introduction to 2-(Dimethyl-1,3-Oxazol-2-Yl)Ethanethioamide (CAS No. 2228148-73-8)

2-(Dimethyl-1,3-Oxazol-2-Yl)Ethanethioamide (CAS No. 2228148-73-8) is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of thioamides and features a unique structure that combines a 1,3-oxazole ring with a dimethyl substituent and a thioamide group. The 1,3-Oxazole ring is a five-membered heterocyclic structure containing one oxygen and one nitrogen atom, which contributes to its versatile reactivity and potential applications in drug design.

The thioamide group in Ethanethioamide is known for its ability to act as a bioisostere of amides, offering enhanced stability and potentially improved pharmacokinetic properties. This makes it an attractive candidate for the development of new therapeutic agents. Recent studies have explored the role of Ethanethioamide derivatives in modulating various biological pathways, including enzyme inhibition and receptor interactions.

One of the most notable aspects of CAS No. 2228148-73-8 is its structural flexibility. The presence of the dimethyl group on the oxazole ring introduces steric effects that can influence the compound's binding affinity to target proteins. This property has been leveraged in the design of novel inhibitors for enzymes such as kinases and proteases, which are critical targets in oncology and inflammation research.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of Ethanethioamide derivatives with high accuracy. For instance, molecular docking studies have revealed that CAS No. 2228148-73-8 exhibits strong binding affinity to certain G-protein coupled receptors (GPCRs), suggesting its potential as a lead compound for drug development.

In terms of synthesis, Ethanethioamide derivatives can be prepared through various routes, including nucleophilic substitution and condensation reactions. The choice of synthetic pathway depends on the desired regiochemistry and stereochemistry of the final product. Researchers have also explored green chemistry approaches to synthesize these compounds, minimizing environmental impact while maintaining high yields.

The pharmacological profile of CAS No. 2228148-73-8 has been extensively studied in preclinical models. Experimental data indicate that this compound exhibits anti-inflammatory and anti-cancer activities by modulating key signaling pathways such as NF-kB and MAPK/ERK. These findings underscore its potential as a multi-target therapeutic agent.

Moreover, the thioamide group in Ethanethioamide derivatives has been shown to enhance their solubility and permeability across biological membranes, which are critical factors for drug delivery. This property has led to investigations into its use as a prodrug or delivery vehicle for other bioactive molecules.

In conclusion, CAS No. 2228148-73-8, or Ethanethioamide, represents a promising compound with diverse applications in medicinal chemistry. Its unique structure, combined with recent advances in synthetic and computational methods, positions it as a valuable tool for developing innovative therapeutic strategies.